BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Ethyl-2-hexenal CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethyl-2-hexenal

Cat. No.: B1232207

An In-depth Technical Guide to 2-Ethyl-2-hexenal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethyl-2-hexenal (CAS Number:
645-62-5), a key intermediate in the chemical industry. This document details its chemical and
physical properties, synthesis and analytical methodologies, toxicological profile, and
significant industrial applications.

Core Chemical Identifiers and Properties

2-Ethyl-2-hexenal is an unsaturated aldehyde with the molecular formula C8H140.[1] Itis a
colorless to yellow liquid characterized by a powerful and sharp odor.[1]

Identifier Value Reference
CAS Number 645-62-5 [11[2]
Molecular Formula C8H140 [1]
Molecular Weight 126.20 g/mol [1]

IUPAC Name 2-Ethylhex-2-enal

2-Ethyl-2-hexen-1-al, a-Ethyl-
Synonyms ) [1]
B-propylacrolein
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Physicochemical Data

A summary of the key physicochemical properties of 2-Ethyl-2-hexenal is presented below.

Property Value Reference
Boiling Point 175-179 °C at 760 mmHg [1][3]
Density 0.85 g/cm3 at 20 °C [1]

Flash Point 68 °C (closed cup) [1]

1.173 mmHg at 25 °C
Vapor Pressure . [3]
(estimated)

Water Solubility <1 mg/mL [1]

logP (o/w) 2.718 (estimated) [3]

Synthesis and Industrial Production

The primary industrial synthesis of 2-Ethyl-2-hexenal is achieved through the aldol
condensation of n-butyraldehyde.[1][2] This reaction can be catalyzed by both basic and acidic
catalysts.[1] Modern approaches utilize solid catalysts like hydrotalcite and heteropoly acids to
enhance reusability and selectivity.[1]

Experimental Protocol: Synthesis via Aldol
Condensation

A patented method for the synthesis of 2-ethyl-2-hexenal involves the following steps:

o Reaction Setup: A mixture of n-butyraldehyde and 2-ethylhexanol (as a solvent) in a mass
ratio of 1:0.1 to 1:10 is prepared.

o Catalyst: A solid base catalyst, such as MgO/AI203, is packed into a fixed-bed reactor.

e Reaction Conditions: The raw material mixture is introduced into the bottom of the reactor.
The reaction is carried out at a temperature of 80-220 °C and a pressure of 0.1-1.0 MPa.
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e Product Formation: Under these conditions, n-butyraldehyde undergoes a condensation-
dehydration reaction to form a single-phase mixture primarily containing 2-ethyl-2-hexenal,
2-ethylhexanol, and water.

 Purification: The reaction product is then distilled to separate the 2-ethyl-2-hexenal from the
solvent and byproducts.

Analytical Methodologies

High-resolution chromatographic techniques are essential for the separation and identification
of 2-Ethyl-2-hexenal.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a fundamental technique for analyzing volatile compounds like 2-Ethyl-2-hexenal.
The compound is separated on a gas chromatograph and subsequently identified by a mass
spectrometer. The resulting mass spectrum provides a molecular fingerprint that can be
compared against spectral libraries for confirmation.[1] The electron ionization mass spectrum
of (Z)-2-ethyl-2-hexenal shows characteristic high-abundance peaks at m/z values of 55 and
41.[1]

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC provides a reliable method for the analysis of 2-Ethyl-2-hexenal.
e Column: Newcrom R1 or C18 columns can be used.[4]

» Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile (MeCN), water, and
an acid such as phosphoric acid. For mass spectrometry (MS) compatible applications,
formic acid should be used instead of phosphoric acid.[4]

e Application: This method is scalable and can be employed for the isolation of impurities in
preparative separation and is also suitable for pharmacokinetic studies.[4]

Key Industrial Reaction: Hydrogenation to 2-
Ethylhexanol
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A significant application of 2-Ethyl-2-hexenal is its role as an intermediate in the synthesis of
2-ethylhexanol, a precursor for the production of plasticizers like bis(2-ethylhexyl) phthalate
(DEHP).[1] This conversion is achieved through catalytic hydrogenation. The hydrogenation of
the C=C double bond occurs more readily than the hydrogenation of the C=0 bond.[1]

2-Ethyl-2-hexenal + H2 (fast) >- + H2 (slower) 2-Ethylhexanol

Click to download full resolution via product page

Hydrogenation of 2-Ethyl-2-hexenal to 2-Ethylhexanol.

Experimental Protocol: Catalytic Hydrogenation

o Catalyst: A nickel-based catalyst, for instance, 50% NiO supported on a mixed silica-alumina
support, is used.

o Reactor: The reaction is carried out in a fixed-bed reactor.

o Reaction Conditions: The hydrogenation is typically performed at a temperature of 100-120
°C and a pressure of 30 bar.

o Conversion: Under these conditions, high conversion of 2-Ethyl-2-hexenal (up to 98.29%)
and high selectivity towards 2-ethylhexanol (up to 87.41%) can be achieved.[5]

Toxicological Data

The toxicological profile of 2-Ethyl-2-hexenal is crucial for ensuring safe handling and use.
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Toxicity .
: Species Route Value Reference

Endpoint

LD50 Rat Oral 3000 mg/kg [3]

LD50 Guinea pig Dermal > 20 mL/kg [3]
Leuciscus idus

LC50 (96 h) _ - 14.7 mg/L [617]
(Fish)
Daphnia magna

EC50 (48 h) (Aquatic - 20.04 mg/L [61[7]
Invertebrate)
Desmodesmus

EC50 (72 h) subspicatus - 27.71 mg/L [6][7]

(Algae)

2-Ethyl-2-hexenal is classified as a skin irritant (H315) and may cause an allergic skin reaction
(H317).[1][8] It is also recognized as causing serious eye damage (H318).[8]

Applications

Beyond its primary role as an intermediate in 2-ethylhexanol production, 2-Ethyl-2-hexenal
finds applications in various sectors:

o Organic Synthesis: It serves as a versatile intermediate in the synthesis of other organic
compounds.[2]

« Insecticides: It is used in the manufacturing of certain insecticides.[2][9]

e Warning Agents: Its strong, irritating odor makes it suitable for use as a warning agent in leak
detectors.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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